2,4-Dimethyl-1-acryloylbenzene
Cat. No. B8697990
M. Wt: 160.21 g/mol
InChI Key: YQWQQFJWRMEYDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08937091B2
Procedure details
Metaxylene (128 mg), acryloyl chloride (154 mg), and aluminium chloride (160 mg) were reacted in dichloromethane (1.5 mL) at from 0° C. to room temperature for 4 hours. The resultant was treated in the same manner as described in Example 1 to obtain the title compound (31 mg).
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH3:8])[CH:6]=[CH:5][CH:4]=[C:3]([CH3:7])[CH:2]=1.[C:9](Cl)(=[O:12])[CH:10]=[CH2:11].[Cl-].[Al+3].[Cl-].[Cl-]>ClCCl>[CH3:8][C:1]1[CH:2]=[C:3]([CH3:7])[CH:4]=[CH:5][C:6]=1[C:9](=[O:12])[CH:10]=[CH2:11] |f:2.3.4.5|
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Inputs
Step One
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Name
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Quantity
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128 mg
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Type
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reactant
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Smiles
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C1(=CC(=CC=C1)C)C
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Name
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Quantity
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154 mg
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Type
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reactant
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Smiles
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C(C=C)(=O)Cl
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Name
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Quantity
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160 mg
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Name
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Quantity
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1.5 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The resultant was treated in the same manner
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC1=C(C=CC(=C1)C)C(C=C)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 31 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 16% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
